Cas no 70500-06-0 (2-(4-Amino-phenyl)-7-methyl-1H-benzoimidazol-5-ylamine)

• Product Name: 2-(4-Amino-phenyl)-7-methyl-1H-benzoimidazol-5-ylamine
• CAS No: 70500-06-0
• MF: C₁₄H₁₄N₄
• MW: 238.28776216507
• CID: 3076767
• PubChem ID: 774875
• Update Time: 2025-04-21

2-(4-Amino-phenyl)-7-methyl-1H-benzoimidazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Amino-phenyl)-7-methyl-1H-benzoimidazol-5-ylamine
• Oprea1_116706
• AKOS000634611
• CHEMBL527574
• IDI1_033420
• SR-01000390481
• 2-(4-amino-phenyl)-7-methyl-1 h-benzoimidazol-5-ylamine
• 2-(4-Aminophenyl)-7-methyl-1H-benzo[d]imidazol-5-amine
• TCMDC-124391
• Oprea1_710722
• HMS1556A22
• SR-01000390481-1
• 70500-06-0
• TimTec1_007766

• MDL： MFCD00443931
• Inchi： 1S/C14H14N4/c1-8-6-11(16)7-12-13(8)18-14(17-12)9-2-4-10(15)5-3-9/h2-7H,15-16H2,1H3,(H,17,18)
• InChI Key： BSIXHXYTBOQOHQ-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(=CC=2)N)=NC2C(C)=CC(=CC1=2)N

Computed Properties

• Exact Mass: 238.121846464Da
• Monoisotopic Mass: 238.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles